Cas no 28169-46-2 (3,5-Dinitro-o-toluic Acid)

• Product Name: 3,5-Dinitro-o-toluic Acid
• CAS No: 28169-46-2
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• MDL: MFCD00007161
• CID: 53285
• PubChem ID: 98824
• Update Time: 2025-06-12

3,5-Dinitro-o-toluic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3,5-dinitrobenzoic acid
• 3,5-Dinitro-o-toluic acid
• 3,5-Dinitro-2-Methylbenzoic Acid
• 3,5-Dinitro-2-toluicacid100GR
• 3,5-Dinitro-2-toluicacid500GR
• 3,5-Dinitro-2-toluicacid5GR
• 2-Methyl-3,5-dinitro-benzoesaeure
• 2-methyl-3,5-dinitro-benzoic acid
• 2-methyl-3,5-dinitro-benzoicaci
• 3,5-Dinitro-2-methyl-benzoic Acid
• 3,5-DINITRO-2-TOLUIC ACID
• 3,5-Dinitro-o-Toluic Acid 2-Methyl-3,5-Dinitrobenzoic acid
• 3.5-Dinitro-o-toluylsaeure
• Benzoic acid, 2-methyl-3,5-dinitro-
• 3,5-Dinitrotoluic acid
• o-Toluic acid, 3,5-dinitro-
• CDVNZMKTJIBBBV-UHFFFAOYSA-N
• 025937BG8P
• NSC168527
• o-Toluic acid,5-dinitro-
• CBDivE_000040
• KSC496C6D
• 3,5-Dinitro-2-methyl-benzoicAcid
• UNII-025937BG8P
• AC-2935
• 28169-46-2
• CS-0214836
• 3,5-Dinitro-o-toluic acid, 98%
• AC7854
• Z104475562
• DTXSID3067360
• 3 pound not5-Dinitro-2-methyl-benzoic Acid
• W-107067
• SCHEMBL394667
• NS00028428
• AKOS000120249
• NSC-168527
• SY003379
• EINECS 248-880-7
• Dinitolmide Impurity B
• EN300-19811
• VS-08054
• A819361
• Q27231494
• BP-12435
• MFCD00007161
• NSC 168527
• FT-0614723
• UPCMLD0ENAT5883727:001
• STK377134
• DTXCID6037772
• BBL025692
• 3,5-Dinitro-o-toluic Acid

• MDL： MFCD00007161
• Inchi： 1S/C8H6N2O6/c1-4-6(8(11)12)2-5(9(13)14)3-7(4)10(15)16/h2-3H,1H3,(H,11,12)
• InChI Key： CDVNZMKTJIBBBV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])=O
• BRN： 2622906

Computed Properties

• Exact Mass: 226.02300
• Monoisotopic Mass: 226.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 129

Experimental Properties

• Color/Form: Bright yellow powder
• Density: 1.6136 (rough estimate)
• Melting Point: 205-207 °C (lit.)
• Boiling Point: 367.74°C (rough estimate)
• Flash Point: 180.2℃
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 128.94000
• LogP: 2.55600
• Solubility: Soluble in water

3,5-Dinitro-o-toluic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes

Additional information on 3,5-Dinitro-o-toluic Acid

Comprehensive Overview of 3,5-Dinitro-o-toluic Acid (CAS No. 28169-46-2): Properties, Applications, and Industry Insights

3,5-Dinitro-o-toluic Acid (CAS No. 28169-46-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This nitro-substituted derivative of toluic acid has garnered significant attention due to its role as an intermediate in the synthesis of dyes, agrochemicals, and other fine chemicals. With the growing demand for high-performance intermediates in chemical manufacturing, understanding the properties and applications of 3,5-Dinitro-o-toluic Acid is essential for professionals in the field.

The compound's molecular formula, C₈H₆N₂O₆, highlights its nitro-functional groups, which contribute to its reactivity and utility in various chemical reactions. Researchers often explore its potential as a building block for complex molecules, particularly in the development of specialty dyes and pharmaceutical intermediates. Recent trends in sustainable chemistry have also sparked interest in optimizing the synthesis of 3,5-Dinitro-o-toluic Acid to reduce environmental impact while maintaining high yields.

One of the most frequently asked questions about 3,5-Dinitro-o-toluic Acid revolves around its solubility and stability under different conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents such as ethanol and acetone, making it suitable for laboratory-scale reactions. Additionally, its thermal stability has been a topic of interest for industries requiring high-temperature processing of chemical intermediates.

In the context of green chemistry, researchers are investigating alternative synthetic routes for 3,5-Dinitro-o-toluic Acid to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical production, a topic frequently searched by professionals and academics alike. The compound's potential as a catalyst or ligand in metal-organic frameworks (MOFs) has also been explored, opening new avenues for advanced material science applications.

From a commercial perspective, the global market for nitro-aromatic compounds like 3,5-Dinitro-o-toluic Acid is influenced by demand from the agrochemical and textile industries. Manufacturers are increasingly focusing on purity optimization and cost-effective production methods to meet industry standards. Analytical techniques such as HPLC and NMR are routinely employed to ensure the quality of 3,5-Dinitro-o-toluic Acid batches, addressing another common query among buyers and researchers.

Looking ahead, the role of 3,5-Dinitro-o-toluic Acid in emerging technologies such as organic electronics and renewable energy materials is an area of active exploration. Its electron-withdrawing nitro groups make it a candidate for charge-transfer complexes and photoactive materials, topics gaining traction in scientific literature. As industries continue to prioritize innovation, the demand for well-characterized intermediates like 3,5-Dinitro-o-toluic Acid is expected to rise, solidifying its position as a critical component in modern chemical synthesis.